2-Methyl-5-trimethylsilanylethynyl-pyridine
Cat. No. B8630516
M. Wt: 189.33 g/mol
InChI Key: CLPVURIZNSHEBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916548B2
Procedure details
The title compound is synthesized according to general procedure GP2 starting from 2.0 g (11.6 mmol) 5-bromo-2-methyl-pyridine and 2.3 mL (16.3 mmol) 1-trimethylsilyl-ethyne using 68 mg (0.36 mmol) CuI, 305 mg (1.2 mmol) triphenylphosphine, 213 mg (0.30 mmol) PdCl2(PPh3)2 and 18 mL (127 mmol) triethylamine in 18 mL dry THF. For the work-up the reaction mixture is diluted with ethyl acetate, the organic phase is extracted with water and brine. The product is purified by chromatography on silica gel using a hexane/ethyl acetate gradient. Yield: 1.5 g (68%).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[CH:4][C:5]([CH3:8])=[N:6][CH:7]=1.[CH3:9][Si:10]([CH3:14])([CH3:13])[C:11]#[CH:12].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C(N(CC)CC)C>C1COCC1.C(OCC)(=O)C.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1>[CH3:8][C:5]1[CH:4]=[CH:3][C:2]([C:12]#[C:11][Si:10]([CH3:14])([CH3:13])[CH3:9])=[CH:7][N:6]=1 |^1:54,73|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=NC1)C
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Step Two
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Name
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Quantity
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2.3 mL
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Type
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reactant
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Smiles
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C[Si](C#C)(C)C
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Step Three
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Name
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Quantity
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305 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Step Four
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Five
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Name
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Quantity
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18 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Seven
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Name
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Quantity
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213 mg
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the organic phase is extracted with water and brine
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CUSTOM
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Type
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CUSTOM
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Details
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The product is purified by chromatography on silica gel using a hexane/ethyl acetate gradient
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=NC=C(C=C1)C#C[Si](C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
